N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C14H13F3N2O2S/c1-19(9-14(15,16)17)12(20)8-22-13-18-11(7-21-13)10-5-3-2-4-6-10/h2-7H,8-9H2,1H3
• InChI Key: YKLOLNYHLNWFRH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(F)(F)F)C(=O)CSC1=NC(=CO1)C2=CC=CC=C2
• Molecular Formula: C14H13F3N2O2S
• Molecular Weight: 330.33 g/mol

Description

N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide: is a complex organic compound characterized by its unique structure, which includes an oxazole ring, a phenyl group, and a trifluoroethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the oxazole ring, followed by the introduction of the phenyl group and the trifluoroethyl group. The final step involves the formation of the acetamide linkage.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions: N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the oxazole ring to a more saturated structure.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid.

Major Products: The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and properties.

Industry: Utilized in the development of advanced materials with specific chemical and physical properties.

Mechanism of Action

The mechanism of action of N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide
• N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)propionamide

Comparison: Compared to similar compounds, N-methyl-2-[(4-phenyl-1,3-oxazol-2-yl)sulfanyl]-N-(2,2,2-trifluoroethyl)acetamide is unique due to the presence of the oxazole ring and the trifluoroethyl group. These structural features contribute to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.